Cas no 808114-07-0 (2(3H)-Benzoxazolone,6-methyl-3-phenyl-)

• Product Name: 2(3H)-Benzoxazolone,6-methyl-3-phenyl-
• CAS No: 808114-07-0
• MF: C₁₄H₁₁NO₂
• MW: 225.242643594742
• CID: 715056
• PubChem ID: 12989133
• Update Time: 2025-04-19

2(3H)-Benzoxazolone,6-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzoxazolone,6-methyl-3-phenyl-
• 2(3H)-Benzoxazolone,6-methyl-3-phenyl-(9CI)
• 6-Methyl-3-phenylbenzo[d]oxazol-2(3H)-one
• 6-Methyl-3-phenyl-1,3-benzoxazol-2(3H)-one
• 808114-07-0

• Inchi： 1S/C14H11NO2/c1-10-7-8-12-13(9-10)17-14(16)15(12)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： MTAJWPIZKWEFHF-UHFFFAOYSA-N
• SMILES： O1C(N(C2C=CC=CC=2)C2C=CC(C)=CC1=2)=O

Computed Properties

• Exact Mass: 225.078978594g/mol
• Monoisotopic Mass: 225.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5Ų